omega-Hydroxyemodin omega-Hydroxyemodin Citreorosein, also known as W-hydroxyemodin, belongs to the class of organic compounds known as hydroxyanthraquinones. Hydroxyanthraquinones are compounds containing a hydroxyanthraquinone moiety, which consists of an anthracene bearing a quinone, and hydroxyl group. Citreorosein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, citreorosein is primarily located in the cytoplasm. Outside of the human body, citreorosein can be found in green vegetables. This makes citreorosein a potential biomarker for the consumption of this food product.
Citreorosein is a trihydroxyanthraquinone.
Brand Name: Vulcanchem
CAS No.: 481-73-2
VCID: VC0013863
InChI: InChI=1S/C15H10O6/c16-5-6-1-8-12(10(18)2-6)15(21)13-9(14(8)20)3-7(17)4-11(13)19/h1-4,16-19H,5H2
SMILES: C1=C(C=C(C2=C1C(=O)C3=C(C2=O)C(=CC(=C3)O)O)O)CO
Molecular Formula: C15H10O6
Molecular Weight: 286.24 g/mol

omega-Hydroxyemodin

CAS No.: 481-73-2

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VCID: VC0013863

Molecular Formula: C15H10O6

Molecular Weight: 286.24 g/mol

omega-Hydroxyemodin - 481-73-2

CAS No. 481-73-2
Product Name omega-Hydroxyemodin
Molecular Formula C15H10O6
Molecular Weight 286.24 g/mol
IUPAC Name 1,3,8-trihydroxy-6-(hydroxymethyl)anthracene-9,10-dione
Standard InChI InChI=1S/C15H10O6/c16-5-6-1-8-12(10(18)2-6)15(21)13-9(14(8)20)3-7(17)4-11(13)19/h1-4,16-19H,5H2
Standard InChIKey YQHZABGPIPECSQ-UHFFFAOYSA-N
SMILES C1=C(C=C(C2=C1C(=O)C3=C(C2=O)C(=CC(=C3)O)O)O)CO
Canonical SMILES C1=C(C=C(C2=C1C(=O)C3=C(C2=O)C(=CC(=C3)O)O)O)CO
Appearance Orange powder
Melting Point 288°C
Physical Description Solid
Description Citreorosein, also known as W-hydroxyemodin, belongs to the class of organic compounds known as hydroxyanthraquinones. Hydroxyanthraquinones are compounds containing a hydroxyanthraquinone moiety, which consists of an anthracene bearing a quinone, and hydroxyl group. Citreorosein exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, citreorosein is primarily located in the cytoplasm. Outside of the human body, citreorosein can be found in green vegetables. This makes citreorosein a potential biomarker for the consumption of this food product.
Citreorosein is a trihydroxyanthraquinone.
Synonyms 1,3,8-trihydroxy-6-hydroxymethylanthraquinone
omega-hydroxyemodin
PubChem Compound 361512
Last Modified Nov 11 2021
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